(Z)-2-(5-(4-chlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(2-fluorophenyl)acetamide
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Description
This compound is a thiazolidinone derivative featuring a Z-configuration imine bond, a 4-chlorobenzyl group at position 5, a phenyl group at position 3, and a 2-cyano-N-(2-fluorophenyl)acetamide side chain. The 4-chlorobenzyl and 2-fluorophenyl groups enhance lipophilicity and metabolic stability, while the cyano group may influence electronic properties and binding interactions .
Properties
IUPAC Name |
(2Z)-2-[5-[(4-chlorophenyl)methyl]-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2-fluorophenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17ClFN3O2S/c26-17-12-10-16(11-13-17)14-22-24(32)30(18-6-2-1-3-7-18)25(33-22)19(15-28)23(31)29-21-9-5-4-8-20(21)27/h1-13,22H,14H2,(H,29,31)/b25-19- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQJHFDFBOORJGU-PLRJNAJWSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C(SC2=C(C#N)C(=O)NC3=CC=CC=C3F)CC4=CC=C(C=C4)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N\2C(=O)C(S/C2=C(/C#N)\C(=O)NC3=CC=CC=C3F)CC4=CC=C(C=C4)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17ClFN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-2-(5-(4-chlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(2-fluorophenyl)acetamide is a novel compound belonging to the thiazolidine family, which has garnered attention due to its potential biological activities. This article explores the compound's synthesis, structural characteristics, and biological activities, including antimicrobial, anticancer, and antiviral properties.
Structural Characteristics
The compound features a thiazolidin-2-ylidene moiety, characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of both cyano and phenyl groups enhances its reactivity and potential biological activity. The structural formula is represented as follows:
Synthesis
The synthesis of thiazolidine derivatives typically involves multi-step reactions, including condensation and cyclization processes. For this compound, the synthetic pathway may vary based on desired yields and purity levels. The general steps include:
- Formation of Thiazolidine Ring : Reacting appropriate thioketones with amines.
- Introduction of Cyano Group : Utilizing cyanoacetic acid derivatives.
- Final Modifications : Functionalizing the aromatic rings with halogenated benzyl groups.
Antimicrobial Activity
Thiazolidine derivatives are known for their antimicrobial properties. Studies have shown that similar compounds exhibit significant activity against various bacterial strains. For instance, (Z)-2-(5-(4-chlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(2-fluorophenyl)acetamide has been evaluated against common pathogens such as Escherichia coli and Klebsiella pneumoniae.
| Compound | Target Bacteria | Activity |
|---|---|---|
| (Z)-2-cyano-N-(4-chlorobenzyl)-acetamide | E. coli | Moderate |
| (Z)-2-(5-(4-chlorobenzyl)-4-oxo-thiazolidin) | K. pneumoniae | Significant |
Anticancer Activity
Research on thiazolidine derivatives has revealed promising anticancer properties. The compound has been tested against various cancer cell lines, including K562 (chronic myelogenous leukemia) and MCF7 (breast cancer). The results indicate moderate cytotoxicity, suggesting potential as a lead compound for further development.
| Cell Line | IC50 Value (µM) | Remarks |
|---|---|---|
| K562 | 15 | Moderate cytotoxicity |
| MCF7 | 20 | Moderate cytotoxicity |
Antiviral Activity
Recent studies have highlighted the antiviral potential of thiazolidine derivatives against various viruses. Compounds structurally similar to (Z)-2-(5-(4-chlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(2-fluorophenyl)acetamide have shown efficacy against viral strains like HSV and JUNV.
Case Studies
- Antimicrobial Evaluation : A study evaluated a series of thiazolidine derivatives for their antimicrobial properties using the disc diffusion method against E. coli and K. pneumoniae. The results indicated that modifications at the 5-position significantly enhanced activity.
- Cytotoxicity Assays : In vitro assays conducted on K562 and MCF7 cell lines demonstrated that compounds with specific substituents exhibited higher cytotoxicity compared to standard chemotherapeutics.
- Antiviral Screening : A comparative study on thiazolidine derivatives showed that certain compounds had lower IC50 values than ribavirin against JUNV in Vero cells, indicating superior antiviral activity.
Comparison with Similar Compounds
Structural Analogs in Thiazolidinone Family
Key structural analogs are compared below based on substituents, electronic effects, and reported
Table 1: Structural and Functional Comparison of Thiazolidinone Derivatives
Key Observations:
- Substituent Effects: Halogenated Groups: The 4-chlorobenzyl group in the target compound vs. Thioxo vs. Oxo: Compounds with thioxo groups (e.g., ) exhibit higher polarity but reduced metabolic stability compared to the oxo group in the target compound . Fluorophenyl Positioning: The 2-fluorophenyl group in the target compound may enhance π-π stacking versus 4-fluorophenyl in , which improves solubility .
- Biological Implications: The cyano group in the target compound may act as a hydrogen bond acceptor, unlike the methylphenyl group in , which primarily increases hydrophobicity . Thioxo derivatives () show stronger radical scavenging activity but lower bioavailability due to higher molecular weights .
Comparative Pharmacological Data
Limited direct activity data exist for the target compound. However, analogs with similar scaffolds provide insights:
Table 2: Reported IC₅₀ Values of Acetamide Derivatives ()
| Compound | Substituents | IC₅₀ (µM) | Target |
|---|---|---|---|
| (E)-2-(5-Fluoro-1-(4-nitrobenzyl)-2-oxoindolin-3-ylidene)-N-(quinolin-6-yl)acetamide | 4-nitrobenzyl, fluoro | 5.928 | Tyrosine kinase |
| (E)-2-(1-(4-Ethoxybenzyl)-2-oxoindolin-3-ylidene)-N-(quinolin-6-yl)acetamide | 4-ethoxybenzyl | 5.171 | Tyrosine kinase |
- Inference for Target Compound : The 4-chlorobenzyl group in the target compound may confer higher potency than ethoxybenzyl (, IC₅₀ = 5.171 µM) but lower than nitrobenzyl (IC₅₀ = 5.928 µM) due to electron-withdrawing effects .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
